Cas no 1261865-70-6 (2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261865-70-6
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4996865
• Update Time: 2025-05-21

2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9Cl2F3O/c15-8-9-4-5-13(16)12(6-9)10-2-1-3-11(7-10)20-14(17,18)19/h1-7H,8H2
• InChI Key： DJPDCCSHUTZHPE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCl)C=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl

Introduction to 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261865-70-6)

The compound 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261865-70-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with chlorine, chloromethyl, and trifluoromethoxy groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development purposes.

Recent studies have highlighted the potential of 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl in the field of organic electronics. Researchers have explored its use as a building block for constructing advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The trifluoromethoxy group, in particular, has been shown to enhance the stability and efficiency of these materials under various operating conditions. This makes the compound a promising candidate for next-generation electronic devices.

In addition to its electronic applications, CAS No. 1261865-70-6 has also gained attention in medicinal chemistry. The molecule's structure allows for interactions with specific biological targets, making it a potential lead compound for drug discovery efforts. Recent research has focused on its ability to modulate cellular signaling pathways, which could pave the way for novel therapeutic interventions in areas such as cancer treatment and neurodegenerative diseases.

The synthesis of 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the biphenyl core through Suzuki coupling reactions and the subsequent introduction of substituents via electrophilic aromatic substitution. The use of palladium catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound.

From an environmental perspective, the compound's stability and biodegradation properties are currently under investigation. Preliminary studies suggest that it exhibits moderate persistence in aquatic environments, which raises concerns about its potential impact on ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe handling and disposal.

In conclusion, 2-Chloro-5-chloromethyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261865-70-6) is a versatile compound with wide-ranging applications in chemistry, materials science, and medicine. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various industries.